1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: [4-[(2-fluorophenyl)methyl]piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-17-7-4-6-15(13-17)19(23)22-11-9-21(10-12-22)14-16-5-2-3-8-18(16)20/h2-8,13H,9-12,14H2,1H3
• InChI Key: QNHIRARMFCOEIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine, also known as FMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. FMP is a piperazine derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine and serotonin systems. 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including dopamine and serotonin. 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has also been shown to increase the expression of various genes involved in neuroplasticity and neuronal survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine in lab experiments is its potential therapeutic value. 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has been shown to have various therapeutic properties, making it a promising candidate for the development of new drugs. However, one of the limitations of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine is its potential toxicity. Further studies are needed to determine the safety profile of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine.

Future Directions

There are various future directions for the study of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine. One potential direction is the development of new drugs based on 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine. Another potential direction is the further study of the mechanism of action of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine and its potential therapeutic applications. Additionally, further studies are needed to determine the safety and toxicity profile of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine involves the reaction between 2-fluorobenzylamine and 3-methoxybenzoyl chloride in the presence of a base. This reaction results in the formation of 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine, which can be purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties. 1-(2-fluorobenzyl)-4-(3-methoxybenzoyl)piperazine has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.